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Compound of Interest

Compound Name: Archangelenone

Cat. No.: B081185

Despite a comprehensive search of available scientific literature, there is currently insufficient
information to provide detailed application notes and protocols for the use of a compound
named "Archangelone" in antimicrobial studies.

Extensive database searches did not yield specific research papers, quantitative data (such as
Minimum Inhibitory Concentrations or MICs), or established experimental protocols related to
the antimicrobial activity of a compound definitively identified as Archangelone. The name itself
appears to be either exceedingly rare in scientific literature, a potential misspelling, or a non-
standard nomenclature.

Clarification on Similar Compounds:

Investigations into similarly named compounds revealed the following:

o Archangelenone: This compound is listed as a synonym for Selinone, a dihydroxyflavanone
that has been isolated from plants such as Selinum vaginatum and Monotes engleri. While
some chemical databases mention that Selinone exhibits antifungal activity, specific studies
detailing its antimicrobial spectrum, mechanism of action, and protocols for its use in
antimicrobial assays could not be located.

e Angelone: This is a distinct natural product for which a total synthesis has been reported.
However, the available literature focuses on its chemical synthesis rather than its biological
activities, and no information regarding its antimicrobial properties was found.
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e Archangelin: This is another distinct natural compound belonging to the psoralen class,
found in plants like Angelica archangelica. While many psoralens are known to have
biological activities, specific data on the antimicrobial applications of Archangelin were not
readily available.

Conclusion for Researchers:

For researchers, scientists, and drug development professionals interested in the antimicrobial
potential of novel natural products, it is crucial to base studies on compounds with established
chemical structures and documented biological activity. At present, "Archangelone” does not
meet these criteria in the public scientific domain.

Should a researcher have access to a purified and structurally confirmed compound referred to
as "Archangelone,"” the following general experimental workflow would be a logical starting
point for its antimicrobial characterization.

Generalized Experimental Workflow for a Novel
Compound

Below is a conceptual workflow for assessing the antimicrobial properties of a new chemical
entity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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